N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide

• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.3 g/mol
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H15N3O2/c1-10-8-14(18-20-10)15(19)16-7-6-11-9-17-13-5-3-2-4-12(11)13/h2-5,8-9,17H,6-7H2,1H3,(H,16,19)
• InChI Key: UAIGWSFUBLMXGZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)C(=O)NCCC2=CNC3=CC=CC=C32

Description

N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide (abbreviated as IMI-1) is a synthetic compound that has been developed for scientific research purposes. It is a small molecule inhibitor that selectively targets a specific protein kinase, making it a valuable tool for studying cellular signaling pathways.

Mechanism of Action

The mechanism of action of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide involves the selective inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that is involved in the regulation of a variety of cellular processes. It is overexpressed in many types of cancer, making it a potential target for cancer therapy. By inhibiting CK2 activity, N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide can disrupt cellular signaling pathways that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit CK2 activity in vitro and in vivo, leading to the disruption of cellular signaling pathways. It has also been shown to induce apoptosis in cancer cells, suggesting that it may have potential as a cancer therapy. Additionally, N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide is its selectivity for CK2. This allows researchers to specifically target this kinase and study its role in cellular processes and diseases. Additionally, N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide has been shown to have low toxicity, making it a relatively safe tool for scientific research. However, one limitation of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide is its relatively low potency, which may limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide in scientific research. One area of interest is the use of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide as a cancer therapy. Its ability to induce apoptosis in cancer cells suggests that it may be effective in treating certain types of cancer. Additionally, the anti-inflammatory effects of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide make it a potential treatment for inflammatory diseases. Another future direction for N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide is the development of more potent analogs, which may increase its effectiveness in certain experiments. Finally, the use of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide in combination with other drugs or therapies may enhance its effectiveness in treating diseases.

Synthesis Methods

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide involves several steps, starting with the reaction of 3-nitrobenzaldehyde with ethyl acetoacetate to form 3-oxo-3-phenylpropanenitrile. This intermediate is then reacted with indole-3-carboxaldehyde to form the key intermediate, 2-(1H-indol-3-yl)ethyl 3-oxo-3-phenylpropanenitrile. Finally, this intermediate is reacted with methyl isoxazole-3-carboxylate to form N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide.

Scientific Research Applications

N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide has been widely used in scientific research as a tool to study cellular signaling pathways. It has been shown to selectively inhibit the activity of protein kinase CK2, which is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting CK2 activity, N-[2-(1H-indol-3-yl)ethyl]-5-methyl-3-isoxazolecarboxamide can be used to study the role of this kinase in various cellular processes and diseases.